Cas no 68621-16-9 ((3,4-Dichloro-benzyl)-ethyl-amine)

• Product Name: (3,4-Dichloro-benzyl)-ethyl-amine
• CAS No: 68621-16-9
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 1729791
• PubChem ID: 485437
• Update Time: 2025-06-12

(3,4-Dichloro-benzyl)-ethyl-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorobenzyl)ethanamine
• Benzenemethanamine, 3,4-dichloro-N-ethyl-
• (3,4-Dichloro-benzyl)-ethyl-aMine
• 3,4-DICHLORO-N-ETHYLBENZYLAMINE
• N-[(3,4-dichlorophenyl)methyl]ethanamine
• EN300-58413
• DB-299659
• SB78252
• AB01003810-01
• AKOS000182452
• DHWBKVYXMBSPIM-UHFFFAOYSA-N
• DTXSID10988305
• CS-0298664
• [(3,4-dichlorophenyl)methyl](ethyl)amine
• 68621-16-9
• CHEMBL1178107
• N-(3,4-Dichlorobenzyl)ethanamine #
• SCHEMBL3932468
• (3,4-Dichloro-benzyl)-ethyl-amine

• MDL： MFCD00045168
• Inchi： 1S/C9H11Cl2N/c1-2-12-6-7-3-4-8(10)9(11)5-7/h3-5,12H,2,6H2,1H3
• InChI Key： DHWBKVYXMBSPIM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNCC)Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on (3,4-Dichloro-benzyl)-ethyl-amine

Comprehensive Analysis of (3,4-Dichloro-benzyl)-ethyl-amine (CAS No. 68621-16-9): Properties, Applications, and Industry Insights

(3,4-Dichloro-benzyl)-ethyl-amine (CAS No. 68621-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative features a dichlorobenzyl moiety, which contributes to its unique chemical reactivity and potential applications. Researchers are increasingly exploring its role as a building block in synthetic chemistry, particularly for designing novel bioactive molecules with tailored properties.

The molecular structure of (3,4-Dichloro-benzyl)-ethyl-amine combines an ethylamine group with a 3,4-dichlorophenyl ring, creating a versatile scaffold for further functionalization. This structural characteristic makes it valuable for developing small-molecule inhibitors and ligands in drug discovery. Recent studies highlight its potential in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapies.

From an industrial perspective, CAS 68621-16-9 is frequently discussed in forums focusing on green chemistry and sustainable synthesis. Manufacturers are optimizing routes to produce this compound with reduced environmental impact, addressing the growing demand for eco-friendly intermediates. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent pharmaceutical-grade standards.

Emerging applications of (3,4-Dichloro-benzyl)-ethyl-amine extend to material science, where its halogenated aromatic system shows promise in developing advanced polymers with enhanced thermal stability. This intersects with popular searches about high-performance materials for electronics and coatings. Furthermore, its structure-activity relationship (SAR) is frequently analyzed in computational chemistry studies using AI-driven molecular modeling tools—a hot topic in modern research methodologies.

Safety profiles and handling protocols for 68621-16-9 are thoroughly documented, emphasizing proper laboratory practices and personal protective equipment (PPE). While not classified under restrictive categories, its handling requires standard precautions for organic amines, including ventilation controls and inert atmosphere storage—topics frequently searched by laboratory professionals.

The commercial availability of (3,4-Dichloro-benzyl)-ethyl-amine through specialty chemical suppliers has expanded, with purity grades ranging from technical to ultra-pure (>99%). Market analyses indicate rising demand in Asia-Pacific regions, driven by expanding pharmaceutical R&D infrastructure. This aligns with global search trends for region-specific chemical sourcing and supply chain optimization strategies.

Innovative patent filings involving CAS 68621-16-9 reveal novel synthetic methodologies, particularly catalytic amination techniques that improve yield and selectivity. Such advancements respond to industry needs for cost-effective production—a key concern in chemical manufacturing forums. Additionally, its potential as a precursor for fluorescence probes is being investigated, tapping into the booming diagnostic imaging market.

Academic interest in this compound persists, with recent publications exploring its crystallographic properties and solvent interactions—subjects trending in computational chemistry circles. The meta-dichloro substitution pattern specifically attracts attention for its influence on molecular packing and intermolecular forces, important for designing crystalline materials with predictable properties.